Cas no 2229450-70-6 (3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2229450-70-6
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 5975513
• PubChem ID: 165969316
• Update Time: 2025-07-04

3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid
• 2229450-70-6
• EN300-1995632

• Inchi： 1S/C11H13ClO4/c1-2-16-10-4-3-7(12)5-8(10)9(13)6-11(14)15/h3-5,9,13H,2,6H2,1H3,(H,14,15)
• InChI Key： GBRVCZXOGYGBED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CC(=O)O)O)OCC

Computed Properties

• Exact Mass: 244.0502366g/mol
• Monoisotopic Mass: 244.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid

Professional Introduction to 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2229450-70-6)

3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid, with the chemical identifier CAS No. 2229450-70-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of extensive studies due to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid consists of a phenyl ring substituted with both a chloro group at the 5-position and an ethoxy group at the 2-position, coupled with a hydroxypropanoic acid moiety. This specific arrangement of functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit dual functionality, capable of interacting with multiple biological targets. The presence of both hydrophobic and hydrophilic regions in 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid suggests its potential as a lead compound in drug discovery efforts. Specifically, the chloro and ethoxy substituents on the phenyl ring can serve as points for further derivatization, while the hydroxypropanoic acid side chain offers opportunities for interactions with biological receptors and enzymes.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Current research indicates that compounds with similar structural motifs can interfere with key enzymes involved in the production of pro-inflammatory cytokines. For instance, studies have demonstrated that certain phenyl derivatives can inhibit lipoxygenase and cyclooxygenase enzymes, which are critical in the inflammatory response. The hydroxypropanoic acid moiety may also contribute to its anti-inflammatory properties by serving as a substrate or inhibitor of relevant metabolic pathways.

The synthesis of 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective hydrogenation, have been employed to achieve high yields and purity. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

In vitro studies have begun to uncover the biological activity of 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid. Initial findings suggest that it may possess antioxidant properties, which are increasingly recognized for their role in preventing cellular damage caused by reactive oxygen species. Additionally, its interaction with certain protein kinases has been explored, indicating potential applications in cancer therapy. The ability to modulate these kinases could lead to novel therapeutic strategies targeting various forms of cancer.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy. Preclinical studies are being conducted to assess its bioavailability and to identify any potential metabolic pathways that could lead to side effects or reduced activity.

The integration of computational methods into drug discovery has accelerated the evaluation process for compounds like 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid. Molecular docking simulations have been used to predict how this compound might bind to target proteins, providing insights into its mechanism of action. These simulations are complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which offer detailed structural information about protein-ligand interactions.

The environmental impact of synthesizing and using 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid is also a consideration in modern research practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Such approaches align with broader sustainability goals within the pharmaceutical industry.

In conclusion, 3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2229450-70-6) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and potential biological activities make it an attractive scaffold for drug discovery efforts aimed at modulating inflammatory pathways and targeting cancer-related proteins. As research continues to uncover more about its properties and mechanisms of action, this compound is poised to play a significant role in future therapeutic strategies.